Cas no 866040-38-2 (6-[(6-Chloro-3-pyridinyl)methyl]-5,7-dimethyl-3-(3-thienyl)pyrazolo[1,5-a]pyrimidine)

• Product Name: 6-[(6-Chloro-3-pyridinyl)methyl]-5,7-dimethyl-3-(3-thienyl)pyrazolo[1,5-a]pyrimidine
• CAS No: 866040-38-2
• MF: C₁₈H₁₅ClN₄S
• MW: 354.856500864029
• CID: 5017547
• Update Time: 2025-06-09

6-[(6-Chloro-3-pyridinyl)methyl]-5,7-dimethyl-3-(3-thienyl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-[(6-chloro-3-pyridinyl)methyl]-5,7-dimethyl-3-(3-thienyl)pyrazolo[1,5-a]pyrimidine
• 2-chloro-5-{[5,7-dimethyl-3-(thiophen-3-yl)pyrazolo[1,5-a]pyrimidin-6-yl]methyl}pyridine
• 6-[(6-Chloro-3-pyridinyl)methyl]-5,7-dimethyl-3-(3-thienyl)pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C18H15ClN4S/c1-11-15(7-13-3-4-17(19)20-8-13)12(2)23-18(22-11)16(9-21-23)14-5-6-24-10-14/h3-6,8-10H,7H2,1-2H3
• InChI Key： MDTNWHHSCMZTLX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CC1C(C)=NC2=C(C3=CSC=C3)C=NN2C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 439
• XLogP3: 4.2
• Topological Polar Surface Area: 71.3

Additional information on 6-[(6-Chloro-3-pyridinyl)methyl]-5,7-dimethyl-3-(3-thienyl)pyrazolo[1,5-a]pyrimidine

Introduction to 6-[(6-Chloro-3-pyridinyl)methyl]-5,7-dimethyl-3-(3-thienyl)pyrazolo[1,5-a]pyrimidine (CAS No. 866040-38-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

6-[(6-Chloro-3-pyridinyl)methyl]-5,7-dimethyl-3-(3-thienyl)pyrazolo[1,5-a]pyrimidine, identified by its unique Chemical Abstracts Service (CAS) number 866040-38-2, represents a structurally intriguing compound with significant potential in the realms of chemical biology and medicinal chemistry. This heterocyclic molecule belongs to the pyrazolo[1,5-a]pyrimidine scaffold, a class of nitrogen-containing fused rings that has garnered considerable attention due to its diverse pharmacological activities. The presence of multiple functional groups, including a chloro-substituted pyridine ring, a thienyl moiety, and dimethyl groups at the 5- and 7-positions of the pyrazolo[1,5-a]pyrimidine core, endows this compound with a rich chemical space for structural modification and biological exploration.

The 6-Chloro-3-pyridinylmethyl substituent at the 6-position of the pyrazolo[1,5-a]pyrimidine ring is particularly noteworthy. The chlorine atom introduces electrophilic characteristics, making this region susceptible to nucleophilic substitution reactions, which are widely employed in drug discovery for generating libraries of derivatives. Additionally, the methyl group appended to the pyridine ring enhances lipophilicity, a critical factor in drug absorption and distribution. The 3-thienyl group at the 3-position adds another layer of complexity, as thiophene derivatives are known for their broad spectrum of biological activities. Together, these structural elements contribute to the compound's versatility in medicinal chemistry applications.

Recent advancements in computational chemistry and high-throughput screening have positioned 6-[(6-Chloro-3-pyridinyl)methyl]-5,7-dimethyl-3-(3-thienyl)pyrazolo[1,5-a]pyrimidine as a promising candidate for further investigation. Its core structure is reminiscent of several bioactive molecules that have shown efficacy in treating various diseases. For instance, analogs of pyrazolo[1,5-a]pyrimidines have been explored for their anticancer properties due to their ability to modulate kinase activity and other cellular pathways involved in tumor growth. The chloro-pyridine moiety, in particular, has been implicated in interactions with ATP-binding sites of kinases, suggesting potential therapeutic utility against cancers driven by aberrant kinase signaling.

Moreover, the thienyl group has been recognized for its role in enhancing binding affinity and selectivity in drug design. Thiophene-based compounds exhibit notable activities as antiviral agents, anti-inflammatory drugs, and central nervous system (CNS) therapeutics. The combination of these features in 6-[(6-Chloro-3-pyridinyl)methyl]-5,7-dimethyl-3-(3-thienyl)pyrazolo[1,5-a]pyrimidine suggests that it may exhibit multifaceted biological effects. Preliminary studies have hinted at its potential as an inhibitor of enzymes involved in metabolic disorders and as a modulator of immune responses. These findings align with the growing interest in small-molecule inhibitors that can fine-tune complex biological systems.

The dimethyl groups at the 5- and 7-positions further refine the compound's pharmacokinetic profile by influencing solubility and metabolic stability. These modifications are often strategically introduced during drug development to optimize bioavailability while minimizing off-target effects. The presence of multiple chiral centers (if applicable) could also provide opportunities for developing enantiomerically pure derivatives with enhanced therapeutic efficacy and reduced toxicity—a common goal in modern medicinal chemistry.

In light of these attributes, researchers have begun exploring synthetic routes to derivatize 6-[(6-Chloro-3-pyridinyl)methyl]-5,7-dimethyl-3-(3-thienyl)pyrazolo[1,5-a]pyrimidine for targeted biological assays. Techniques such as Suzuki-Miyaura cross-coupling reactions have been employed to introduce additional aryl or heteroaryl groups at strategic positions within the molecule. These modifications aim to fine-tune interactions with biological targets while maintaining overall structural integrity. Such efforts underscore the compound's adaptability as a scaffold for drug discovery programs.

The integration of machine learning models into virtual screening has further accelerated the exploration of this compound's potential applications. Predictive algorithms can rapidly assess binding affinities across numerous protein targets based on structural features alone. Early predictions suggest that derivatives of 6-[(6-Chloro-3-pyridinyl)methyl]-5,7-dimethyl-3-(3-thienyl)pyrazolo[1,5-a]pyrimidine may interact with receptors involved in pain perception or neurodegenerative diseases. These hypotheses are now being validated through experimental studies designed to confirm computational predictions.

From a chemical biology perspective, 6-[(6-Chloro-3-pyridinyl)methyl] -(5,7-dimethyl) -(3-((3-thienyl))pyrazolo[(1,5-a)]((pi) rimidin e) CAS No .(866040)-(38) -(2) ) serves as an excellent model system for understanding structure-function relationships within complex biological pathways . Its modular design allows medicinal chemists to systematically modify individual components while observing changes in biological activity . This approach is particularly valuable when dealing with multifunctional targets that require precise modulation without disrupting normal physiological processes . The growing body of literature on related scaffolds also provides context for evaluating its potential . For example , studies on substituted pyrazolo[1,5-a](pi*)rimidines have revealed mechanisms by which these compounds exert their effects at both molecular and cellular levels . By leveraging such knowledge , researchers can anticipate possible side effects or off-target interactions associated with novel derivatives . This proactive approach is essential for ensuring safety and efficacy during early-stage development . Furthermore , advances in biophysical techniques have enabled high-resolution characterization of protein-ligand interactions involving this type of molecule . X-ray crystallography , nuclear magnetic resonance (NMR) spectroscopy , and cryogenic electron microscopy (CryoEM) provide detailed insights into binding modes , which can guide further optimization efforts . Such structural information is indispensable when designing molecules with improved potency , selectivity , or duration of action . In summary, 6-[(6-Chloro - 3 - pi* ridin ylm eth) ] - [( 5,7 - dimeth yl ) ] - [( 3 -( 3 - thi en yl ) ] ] py ra zol o [( 1, 5 - a)]( pi*) rim id ine ( CAS No .(866040)-(38) -(2) ) stands out as a versatile scaffold with significant untapped potential across multiple therapeutic areas . Its unique structural features offer opportunities for designing next-generation therapeutics targeting cancers , inflammatory diseases , neurodegenerative disorders , and beyond . As research progresses , it is likely that this compound will continue to inspire innovative approaches in both synthetic chemistry and drug discovery .